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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid that has been isolated

from Gelsemium elegans, a plant belonging to the Apocynaceae family. This family of plants is

known for producing a wide array of biologically active alkaloids, many of which have

demonstrated potential pharmacological effects, including anti-inflammatory and anticancer

properties. Research into the constituents of Gelsemium elegans has revealed a complex

mixture of alkaloids that are believed to modulate various biochemical pathways. While specific

quantitative data on the biological activity of N-Methoxyanhydrovobasinediol is limited in

publicly available literature, this guide synthesizes the existing knowledge on its chemical

properties, its natural source, and the broader biological activities associated with the plant and

its alkaloid constituents.

Chemical and Physical Properties
Property Value

Chemical Formula C21H26N2O2

Molecular Weight 338.4 g/mol

Class Indole Alkaloid

Natural Source Gelsemium elegans (Apocynaceae)
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Putative Biological Activities and Lack of
Quantitative Data
Alkaloids from Gelsemium elegans have been investigated for their potential anti-inflammatory

and anticancer activities. These compounds are thought to interact with specific cellular

receptors and enzymes, thereby modulating biochemical pathways crucial for cellular

homeostasis. However, specific quantitative data, such as IC50 or Ki values for N-
Methoxyanhydrovobasinediol, are not readily available in the current scientific literature. The

data presented below is for the total alkaloid extracts or other specific alkaloids isolated from

Gelsemium elegans and should be interpreted with caution as they do not directly represent

the activity of N-Methoxyanhydrovobasinediol.

Table 1: Cytotoxicity Data for Alkaloids Isolated from Gelsemium elegans

Compound/Extract Cell Line IC50 (µM) Reference

Gelsebamine
A-549 (Human Lung

Adenocarcinoma)

Not specified as

selective inhibition
[1]

Gelsebanine
P388, HL-60, A-549,

BEL-7402
Not specified as active [1]

14α-

hydroxyelegansamine

P388, HL-60, A-549,

BEL-7402
Not specified as active [1]

14α-

hydroxygelsamydine

P388, HL-60, A-549,

BEL-7402
Not specified as active [1]

Note: The study reporting the isolation of N-Methoxyanhydrovobasinediol along with these

compounds did not provide specific cytotoxicity data for N-Methoxyanhydrovobasinediol
itself.

Experimental Protocols
Due to the absence of specific published experimental protocols for the biological evaluation of

N-Methoxyanhydrovobasinediol, a general methodology for the isolation of alkaloids from
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Gelsemium elegans is provided below. This can serve as a foundational protocol for obtaining

the compound for further study.

Protocol: Isolation of Alkaloids from Gelsemium elegans

Plant Material Extraction:

Air-dried and powdered stems and leaves of Gelsemium elegans are extracted with

ethanol at room temperature.

The ethanol extract is concentrated under reduced pressure to yield a crude extract.

Acid-Base Partitioning:

The crude extract is suspended in an acidic aqueous solution (e.g., 2% HCl) and filtered.

The acidic solution is then basified (e.g., with NH4OH to pH 9-10) and extracted with an

organic solvent such as chloroform or ethyl acetate.

The organic layer, containing the total alkaloids, is collected and concentrated.

Chromatographic Separation:

The total alkaloid extract is subjected to column chromatography on silica gel.

A gradient elution system (e.g., chloroform-methanol) is used to separate the different

alkaloid fractions.

Fractions are monitored by thin-layer chromatography (TLC).

Purification:

Fractions containing compounds of interest are further purified using preparative high-

performance liquid chromatography (HPLC) to yield pure alkaloids, including N-
Methoxyanhydrovobasinediol.

Structure Elucidation:
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The structure of the isolated compound is confirmed using spectroscopic methods such as

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Potential Signaling Pathways
While the specific signaling pathways modulated by N-Methoxyanhydrovobasinediol are

unknown, studies on the total alkaloid extracts of Gelsemium elegans suggest potential

involvement of key cellular signaling cascades in its toxic and therapeutic effects. Network

pharmacology studies have implicated pathways such as the MAPK signaling pathway and

calcium signaling pathway.
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Caption: Putative signaling pathways modulated by Gelsemium elegans alkaloids.

Experimental Workflow for Isolation and
Characterization
The general workflow for isolating and identifying N-Methoxyanhydrovobasinediol and other

alkaloids from its natural source is a multi-step process that combines extraction, separation,

and analytical techniques.
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Caption: General experimental workflow for the isolation of N-Methoxyanhydrovobasinediol.
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Conclusion and Future Directions
N-Methoxyanhydrovobasinediol remains a poorly characterized indole alkaloid with potential

for interesting biological activities, given its origin from the medicinally and toxically significant

plant Gelsemium elegans. The primary challenge for the research community is the lack of

specific data on its bioactivity. Future research should focus on the targeted isolation of this

compound in sufficient quantities to perform comprehensive in vitro and in vivo studies.

Elucidating its specific molecular targets and its effects on cellular signaling pathways will be

crucial in determining its potential as a lead compound for drug development. The protocols

and general knowledge presented in this guide provide a starting point for researchers to

embark on a more detailed investigation of N-Methoxyanhydrovobasinediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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